Cas no 57658-21-6 (3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylpropanoic acid)

• Product Name: 3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylpropanoic acid
• CAS No: 57658-21-6
• MF: C₅H₆N₂O₂S₃
• MW: 222.308336734772
• MDL: MFCD03789236
• CID: 366489
• PubChem ID: 1714401
• Update Time: 2025-05-19

3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-
• 3-(5-MERCAPTO-1,3,4-THIADIAZOL-2-YLTHIO)PROPIONIC ACID
• 3-[(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)sulfanyl]propanoic acid
• 3-(5-sulfanyl-1,3,4-thiadiazol-2-ylthio)propanoic acid
• 3-(5-thioxo-4,5-dihydro-[1,3,4]thiadiazol-2-ylmercapto)-propionic acid
• 3-(5-Thioxo-4,5-dihydro-[1,3,4]thiadiazol-2-ylmercapto)-propionsaeure
• 3-(5-thioxo-4,5-dihydro-[1,3,4]thiadiazol-2-ylsulfanyl)-propionic acid
• 3-[(5-mercapto-1,3,4-thiadiazol-2-yl)thio]propanoic acid
• 5-Thioxo-2-(2-carboxy-aethylmercapto)-1.3.4-thiadi
• HMS1783N01
• 3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylpropanoic acid
• DTXSID80364910
• 3-(5-mercapto-1,3,4-thiadiazol-2-ylthio)Propanoic acid
• 3-((5-Mercapto-1,3,4-thiadiazol-2-yl)thio)propanoicacid
• GJIWVACHHXLDQV-UHFFFAOYSA-N
• EN300-07340
• 3-[(5-mercapto-1,3,4-thiadiazol-2-yl)thio]propionic acid
• A914919
• 3-((5-Mercapto-1,3,4-thiadiazol-2-yl)thio)propanoic acid
• AKOS000117015
• AO-780/25081016
• 57658-21-6
• SCHEMBL1962796
• 3-[(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]propanoic acid
• Z56968798
• FT-0613703
• 3-[(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)sulfanyl]propanoic acid
• CS-0266579
• G73442

• MDL： MFCD03789236
• Inchi： 1S/C5H6N2O2S3/c8-3(9)1-2-11-5-7-6-4(10)12-5/h1-2H2,(H,6,10)(H,8,9)
• InChI Key： GJIWVACHHXLDQV-UHFFFAOYSA-N
• SMILES： S(C1=NNC(=S)S1)CCC(=O)O

Computed Properties

• Exact Mass: 221.95900
• Monoisotopic Mass: 221.95914096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.76
• Boiling Point: 400.6°C at 760 mmHg
• Flash Point: 196.1°C
• Refractive Index: 1.797
• PSA: 155.42000
• LogP: 1.39360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylpropanoic acid

Introduction to 3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylpropanoic acid (CAS No. 57658-21-6)

3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 57658-21-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic sulfonate derivative features a unique structural motif that has garnered attention for its potential applications in medicinal chemistry and drug development. The compound’s molecular framework integrates a thiadiazole core, a well-documented scaffold in medicinal chemistry, with functionalized sulfanyl groups that contribute to its reactivity and biological activity.

The thiadiazole ring, a five-membered aromatic structure containing sulfur and nitrogen atoms, is renowned for its broad spectrum of biological activities. It serves as a privileged scaffold in the design of pharmaceuticals due to its ability to interact with various biological targets. In particular, derivatives of thiadiazole have been explored for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of a sulfanylpropanoic acid moiety in this compound introduces an acidic functionality, which can enhance its solubility in polar environments and facilitate interactions with biological molecules such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of sulfonate derivatives in drug design. The sulfanyl groups in 3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylpropanoic acid contribute to its amphiphilic nature, making it a versatile building block for the synthesis of more complex molecules. Such structural features are particularly valuable in the development of targeted therapies where precise molecular interactions are critical.

In the context of current research, this compound has been investigated for its potential role as an intermediate in the synthesis of novel therapeutic agents. The combination of the thiadiazole core and the sulfonate group provides a rich chemical space for derivatization, enabling the exploration of diverse pharmacophores. For instance, modifications at the sulfur atoms or the carboxylic acid group could lead to compounds with enhanced bioavailability or selectivity for specific biological pathways.

One notable area of interest is the use of thiadiazole derivatives as inhibitors of enzymes involved in inflammatory processes. Studies have demonstrated that certain thiadiazole compounds can modulate the activity of enzymes such as lipoxygenases and cyclooxygenases, which are key players in inflammation. The sulfonate functionality may further enhance binding affinity by improving hydrophilicity and electrostatic interactions with target enzymes.

The synthesis of 3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylpropanoic acid involves multi-step organic transformations that highlight the compound’s synthetic accessibility. The integration of sulfur-containing heterocycles into pharmaceutical candidates is a growing trend due to their favorable pharmacokinetic properties. Researchers have leveraged transition-metal-catalyzed reactions and palladium-mediated cross-coupling techniques to construct the desired molecular framework efficiently.

From a medicinal chemistry perspective, this compound represents an excellent candidate for further optimization through structure-activity relationship (SAR) studies. By systematically varying substituents on the thiadiazole ring or introducing additional functional groups at strategic positions, chemists can fine-tune its biological profile. Such efforts are essential for developing lead compounds that exhibit high efficacy and minimal side effects.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict how 3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylpropanoic acid interacts with biological targets at an atomic level. These insights guide experimental design and help identify promising derivatives for further investigation.

In summary,3-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylpropanoic acid (CAS No. 57658-21-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research progresses, this compound is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.